Cas no 482655-34-5 (4H-1-BENZOTHIOPYRAN-4-ONE, 2,3-DIHYDRO-, OXIME, (4E)-)

• Product Name: 4H-1-BENZOTHIOPYRAN-4-ONE, 2,3-DIHYDRO-, OXIME, (4E)-
• CAS No: 482655-34-5
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 3317671
• PubChem ID: 9562244
• Update Time: 2025-04-21

4H-1-BENZOTHIOPYRAN-4-ONE, 2,3-DIHYDRO-, OXIME, (4E)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-BENZOTHIOPYRAN-4-ONE, 2,3-DIHYDRO-, OXIME, (4E)-
• Thiochroman-4-one, oxime
• AKOS003670055
• NCGC00046066-02
• Thiochromanone oxime
• 4H-1-Benzothiopyran-4-one, 2,3-dihydro-, oxime
• AB01333177-02
• N-(3,4-dihydro-2H-1-benzothiopyran-4-ylidene)hydroxylamine
• (NE)-N-(2,3-dihydrothiochromen-4-ylidene)hydroxylamine
• MFCD00024086
• NSC-108687
• 2,3-Dihydro-4H-1-benzothiopyran-4-one oxime
• 15857-68-8
• Thiochroman-4-one oxime
• (4E)-2,3-Dihydro-4H-1-benzothiopyran-4-one oxime
• (E)-thiochroman-4-one oxime
• 5EEQ52PF42
• AS-67002
• Thiochroman-4-oneoxime
• SCHEMBL12609508
• 482655-34-5
• N-[(4E)-3,4-dihydro-2H-1-benzothiopyran-4-ylidene]hydroxylamine

• Inchi： 1S/C9H9NOS/c11-10-8-5-6-12-9-4-2-1-3-7(8)9/h1-4,11H,5-6H2/b10-8+
• InChI Key： RARVWGVWROHFMP-CSKARUKUSA-N
• SMILES： S1C2C=CC=CC=2/C(/CC1)=N/O

Computed Properties

• Exact Mass: 179.04048508Da
• Monoisotopic Mass: 179.04048508Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.9Ų